2-[4-Chloro-2-[3-(4-methoxyphenyl)-4-oxo-1,2-dihydroquinazolin-2-yl]phenoxy]acetic acid methyl ester

• Molecular Formula: C24H21ClN2O5
• Molecular Weight: 452.9 g/mol
• IUPAC Name: methyl 2-[4-chloro-2-[3-(4-methoxyphenyl)-4-oxo-1,2-dihydroquinazolin-2-yl]phenoxy]acetate
• InChI: InChI=1S/C24H21ClN2O5/c1-30-17-10-8-16(9-11-17)27-23(26-20-6-4-3-5-18(20)24(27)29)19-13-15(25)7-12-21(19)32-14-22(28)31-2/h3-13,23,26H,14H2,1-2H3
• InChI Key: LVQVEKLXWORDSL-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(NC3=CC=CC=C3C2=O)C4=C(C=CC(=C4)Cl)OCC(=O)OC

Description

2-[4-chloro-2-[3-(4-methoxyphenyl)-4-oxo-1,2-dihydroquinazolin-2-yl]phenoxy]acetic acid methyl ester is a monocarboxylic acid.

Scientific Research Applications

Chemical Reaction and Synthesis

• This compound is a product of a reaction involving 1H-indazol-3-ol and ethyl chloroacetate, demonstrating its relevance in chemical synthesis and reaction studies (Bonanomi & Palazzo, 1977).

Green Chemistry Synthesis

• It is also used in green chemistry for the synthesis of related compounds, such as methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate, emphasizing the importance of environmentally friendly chemical processes (Molnar, Komar, & Jerković, 2022).

Anti-Cancer Potential

• Research has explored its derivatives for potential anti-cancer activity, particularly as inhibitors for methionine synthase in cancer cells (Elfekki et al., 2014).

Novel Compound Synthesis

• The compound is a key intermediate in synthesizing novel esters with potential pharmacological applications, showcasing its utility in drug discovery and development (Acharyulu et al., 2009).

Precursor for Derivative Synthesis

• It serves as a precursor for synthesizing new derivatives of quinazolin-4-one moiety, a key component in various pharmaceutical compounds (Al-ALAAF & Al-iraqi, 2021).

Pharmacological Applications

• Studies also include its use in synthesizing compounds for evaluating antithyroid properties, indicating its potential in developing treatments for thyroid-related disorders (Ukrainets et al., 1997).